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Toxicological Reference Values for Isopyrazam

The table below summarizes the key toxicological reference values and safety classifications for

isopyrazam.
Assessment e - .
Value / Classification = Remarks / Basis
Parameter
Acceptable Daily 0.017 mg/kg body Established by EFSA; the highest chronic consumer
Intake (ADI) weight per day exposure calculated was 14% of the ADI (for Dutch
toddlers) [1].
Acute Reference 0.17 mg/kg body Established by EFSA,; the highest acute exposure was
Dose (ARfD) weight from peaches, representing 19% of the ARD [1].

| Classification (ECHA) | Toxic for Reproduction Category 1B Carcinogenic Category 2 | Based on an
opinion adopted by the European Chemicals Agency (ECHA) in December 2020 [1]. | | Stereoselective
Acute Toxicity (Zebrafish) | trans-isomer LC50: 0.096 mg/L cis-isomer: Less toxic | A 2024 study
highlighted that the toxicity to zebrafish is highly dependent on the specific stereoisomer, with the trans-

isomer being significantly more toxic [2]. |
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Comparative Safety and Resistance Profiles of

Fungicide Classes

Isopyrazam belongs to the Succinate Dehydrogenase Inhibitor (SDHI) fungicide class [1] [3]. The table

below compares its general resistance risk and cellular target with other major fungicide classes.

Fungicide Class (FRAC Code) Target Protein / Cellular Process

Resistance Risk
Assessment

SDHis (7) Succinate dehydrogenase (cellular
respiration) [4]

Quinone Outside Inhibitors Mitochondrial cytochrome b (cellular
(Qols) (11) respiration) [3] [4]

Demethylation Inhibitors Sterol 14a-demethylase (membrane
(DMis) (3) biosynthesis) [3] [4]

Methyl Benzimidazoles B-tubulin (cytoskeleton / mitosis) [4]
(MBCs) (1)

Detailed Experimental Protocols

Medium to High [4]

High [4]

Medium [4]

High [4]

For researchers aiming to replicate or build upon these findings, here is a summary of the key methodologies

used in the cited studies.

Protocol for Determining Toxicological Reference Values (EFSA)

The EFSA assessment is a comprehensive regulatory evaluation that follows a standardized workflow,

summarized in the diagram below:
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Key steps in the EFSA MRL review process include:

e Data Collection: Gathering national Good Agricultural Practices (GAPs) and supporting residue data
from member states [1].

¢ Profile Preparation: The designated rapporteur Member State compiles a Pesticide Residues
Overview File (PROFile) and an evaluation report [1].

e Exposure Calculation: Consumer exposure is calculated using the EFSA Pesticide Residue Intake
Model (PRIMo), considering both chronic and acute scenarios [1].

¢ Risk Assessment: Derived MRL proposals and toxicological reference values (ADI, ARfD) are
evaluated to ensure consumer exposure remains within safe limits [1].
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Protocol for LC-MS/MS Analysis of Isopyrazam

A published pharmacokinetic study provides a detailed method for detecting isopyrazam in biological

samples [5]. The experimental workflow is as follows:

Sample Preparation
(Dual Liquid-Liquid Extraction)

'

Liquid Chromatography
Separation

'

Mass Spectrometric
Detection

Data Acquisition &
Processing

Click to download full resolution via product page

Key parameters for the LC-MS/MS method include:

e Sample Preparation: A dual liquid-liquid extraction technique is used. 100 uL of plasma is mixed with
an internal standard and 1 mL of ethyl acetate. After vortexing and centrifugation, the organic layer is
separated and dried under nitrogen gas. The residue is reconstituted in the mobile phase for injection
[5].

¢ Liquid Chromatography:

o Column: Inertsil ODS-2 (5 ym, 4.6 x 150 mm).
o Mobile Phase: Methanol and water (80:20, v/v) containing 0.1% formic acid.
o Flow Rate: 0.8 mL-min—1 [5].
¢ Mass Spectrometry:
o lonization: Electrospray lonization (ESI) in positive ion mode.
o Detection: Multiple Reaction Monitoring (MRM).
o lon Transitions: m/z 360.3 - 244.1 for isopyrazam [5].
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Key Insights for Professionals

¢ Regulatory Status and Data Gaps: While the calculated consumer exposure to isopyrazam is
currently below levels of concern, the EFSA opinion notes that some required confirmatory data were
missing. Specifically, the relevance of a major metabolite for groundwater could not be established,
and the potential impact of plant and livestock metabolism on the isomer ratio of the residue was
flagged for potential future assessment [1].

¢ The Stereoselectivity Consideration: Recent research underscores that the toxicity and bioactivity
of isopyrazam are highly dependent on its specific stereocisomers. This suggests that using enriched
forms of less toxic isomers (e.g., cis-IPZ) could be a strategy to improve efficacy and reduce
environmental and toxicological impact [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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